Cas no 778546-28-4 (2-Buten-1-amine,3-(4-fluorophenyl)-, (2Z)-)

• Product Name: 2-Buten-1-amine,3-(4-fluorophenyl)-, (2Z)-
• CAS No: 778546-28-4
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 553171
• PubChem ID: 45090341
• Update Time: 2025-04-19

2-Buten-1-amine,3-(4-fluorophenyl)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-amine,3-(4-fluorophenyl)-, (2Z)-
• 2-Buten-1-amine,3-(4-fluorophenyl)-, (Z)- (9CI)
• 778546-28-4
• 2-Buten-1-amine,3-(4-fluorophenyl)-,(Z)-(9CI)

• Inchi： 1S/C10H12FN/c1-8(6-7-12)9-2-4-10(11)5-3-9/h2-6H,7,12H2,1H3/b8-6-
• InChI Key： AWFSFEKJKYLMLQ-VURMDHGXSA-N
• SMILES： FC1C=CC(=CC=1)/C(/C)=C\CN

Computed Properties

• Exact Mass: 165.09500
• Monoisotopic Mass: 165.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 26.02000
• LogP: 2.88800